Cas no 416870-32-1 (N-[(4-Methoxyphenyl)methyl]-3-methylcyclohexan-1-amine)

• Product Name: N-[(4-Methoxyphenyl)methyl]-3-methylcyclohexan-1-amine
• CAS No: 416870-32-1
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 5048864
• Update Time: 2025-10-28

N-[(4-Methoxyphenyl)methyl]-3-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxyphenyl)methyl]-3-methylcyclohexan-1-amine
• Cambridge id 5465653
• Oprea1_015423
• N-(4-Methoxybenzyl)-3-methylcyclohexan-1-amine
• N-[(4-Methoxyphenyl)methyl]-3-methylcyclohexan-1-amine

• Inchi： 1S/C15H23NO/c1-12-4-3-5-14(10-12)16-11-13-6-8-15(17-2)9-7-13/h6-9,12,14,16H,3-5,10-11H2,1-2H3
• InChI Key： NFMRIHJKMQOQOC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNC1CCCC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 211
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-[(4-Methoxyphenyl)methyl]-3-methylcyclohexan-1-amine

N-[(4-Methoxyphenyl)methyl]-3-methylcyclohexan-1-amine: A Comprehensive Overview

N-[(4-Methoxyphenyl)methyl]-3-methylcyclohexan-1-amine, also known by its CAS number 416870-32-1, is a complex organic compound with a diverse range of applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with a substituted phenyl group and an amine functional group. The presence of these functional groups imparts the compound with versatile chemical properties, making it a valuable intermediate in various synthetic pathways.

The synthesis of N-[(4-Methoxyphenyl)methyl]-3-methylcyclohexan-1-amine involves a series of well-established organic reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and amine alkylation. Recent advancements in catalytic methods have enabled the efficient and selective preparation of this compound, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields.

One of the most significant applications of N-[(4-Methoxyphenyl)methyl]-3-methylcyclohexan-1-amine is in the development of bioactive molecules. Studies have shown that this compound exhibits potential as a lead molecule in drug discovery programs targeting various therapeutic areas, such as neurodegenerative diseases and cancer. Its ability to modulate key biological pathways makes it an attractive candidate for further exploration in preclinical studies.

In addition to its pharmaceutical applications, N-[(4-Methoxyphenyl)methyl]-3-methylcyclohexan-1-amine has found utility in agrochemical research. Its role as an intermediate in the synthesis of herbicides and insecticides has been extensively investigated. Recent research highlights its potential as a component in eco-friendly agricultural solutions, contributing to sustainable pest management practices.

The physical and chemical properties of N-[ (4-Methoxyphenyl) methyl ] - 3 - methylcyclohexan - 1 - amine have been thoroughly characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies provide insights into its molecular conformation, stability, and reactivity under different conditions. Understanding these properties is crucial for optimizing its use in various industrial processes.

From a materials science perspective, N-[ (4-Methoxyphenyl) methyl ] - 3 - methylcyclohexan - 1 - amine has shown promise as a precursor for the synthesis of advanced polymers and materials with tailored mechanical and electronic properties. Its ability to form stable covalent bonds with other monomers makes it a valuable building block in polymer chemistry.

Recent research has also focused on the environmental fate and toxicity of N-[ (4-Methoxyphenyl) methyl ] - 3 - methylcyclohexan - 1 - amine. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its potential ecological impact. This information is critical for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, N-[ (4-Methoxyphenyl) methyl ] - 3 - methylcyclohexan - 1 - amine (CAS No: 416870-32-1) is a versatile organic compound with significant potential across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation.